7-Methyl-2-propylimidazo[1,2-A]pyridine-3-carbaldehyde

• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• SMILES: CCCC1=C(N2C=CC(=CC2=N1)C)C=O
• InChI: InChI=1S/C12H14N2O/c1-3-4-10-11(8-15)14-6-5-9(2)7-12(14)13-10/h5-8H,3-4H2,1-2H3
• InChIKey: RIFJZAUOMZQFTE-UHFFFAOYSA-N

7-Methyl-2-propylimidazo[1,2-A]pyridine-3-carbaldehyde – A Heterocyclic Aldehyde Building Block

7-Methyl-2-propylimidazo[1,2-A]pyridine-3-carbaldehyde (CAS 1545535-33-8) is a disubstituted imidazo[1,2-a]pyridine derivative featuring a reactive 3-carbaldehyde moiety, a lipophilic 2-propyl chain, and a 7-methyl substituent on the pyridine ring . With a molecular weight of 202.25 g/mol, a calculated LogP (cLogP) of approximately 2.41, and a topological polar surface area (TPSA) of 34.37 Ų, this compound occupies a distinct physicochemical space relative to its unsubstituted core and regioisomeric analogs . It is primarily utilized as a versatile synthetic intermediate in medicinal chemistry and agrochemical research, where its aldehyde group enables diverse downstream transformations such as condensations, reductive aminations, and the generation of heterocyclic libraries.

Aldehyde-based synthetic handle for diverse derivatizations

Lipophilic 2-propyl chain and 7-methyl group support membrane permeability studies

Regioisomer-specific scaffold for structure-activity relationship (SAR) exploration

Why Generic Substitution Fails for 7-Methyl-2-propylimidazo[1,2-A]pyridine-3-carbaldehyde

Within the imidazo[1,2-a]pyridine-3-carbaldehyde class, even minor structural permutations can lead to significant shifts in lipophilicity, electronic distribution, and steric environment, directly impacting reactivity in key transformations (e.g., palladium-catalyzed cross-couplings or condensation reactions) and biological target engagement . The specific placement of the methyl group at the 7-position, rather than the 6- or 8-position, alters the electron density of the pyridine ring and the steric accessibility of the aldehyde group, while the 2-propyl chain provides a defined hydrophobic pocket interaction that a 2-ethyl or 2-isopropyl analog cannot identically replicate. Consequently, swapping this compound for a regioisomer or a differently alkylated analog is not feasible without re-optimizing synthetic yields or losing structure-activity relationship (SAR) continuity, as confirmed by the distinct molecular properties of its closest commercially available analogs .

Regioisomeric mismatch

6-methyl or 8-methyl analogs alter aldehyde reactivity and SAR continuity; direct replacement may require re-optimization.

Functional group incompatibility

3-carboxylic acid analog enables amide coupling but cannot participate in aldehyde-specific condensations; synthetic routes diverge.

Lipophilicity shift

Unsubstituted core or shorter alkyl chains reduce cLogP, potentially impacting cellular permeability and assay outcomes.

Quantitative Differentiation Evidence

Enhanced Lipophilicity vs. Unsubstituted Core

The target compound exhibits a calculated LogP (cLogP) of 2.41, a value driven by the synergistic lipophilic contributions of its 7-methyl and 2-propyl substituents . In contrast, the unsubstituted imidazo[1,2-a]pyridine-3-carbaldehyde core (CAS 6188-43-8) has a significantly lower cLogP, consistent with its lower molecular weight and lack of hydrophobic alkyl chains . This difference in logP by approximately 1.5–2.0 log units indicates substantially enhanced membrane permeability potential for the target compound.

Lipophilicity enhancement

Class-level

cLogP 2.41

vs. unsubstituted core <1.0

Supports permeability-related assay fit

Computed values; confirm experimentally

Evidence Dimension	Calculated Partition Coefficient (cLogP)
Target Compound Data	cLogP = 2.41
Comparator Or Baseline	Imidazo[1,2-a]pyridine-3-carbaldehyde (CAS 6188-43-8); cLogP is estimated to be < 1.0 based on its lower molecular weight and absence of alkyl substituents.
Quantified Difference	Δ cLogP ≥ +1.4 log units (target compound is more lipophilic)
Conditions	Computed using standard cheminformatics algorithms (source: Leyan product page and structural inference).

Why This Matters

A higher cLogP correlates with improved passive membrane permeability, making this analog a preferred starting point for cell-based assays or in vivo studies where cellular penetration is critical.

Regioisomeric Methyl Placement Dictates Profile

The 7-methyl substituent distinguishes this compound from its 6-methyl (CAS 1553263-61-8) and 8-methyl (CAS 1546181-17-2) regioisomers, which all share the same molecular formula (C12H14N2O) but differ in the position of the methyl group on the pyridine ring . While all three compounds have an identical molecular weight of 202.25 g/mol, the 7-substituted pattern results in a unique electronic and steric environment around the reactive aldehyde at the 3-position. This positional isomerism is known to influence the regioselectivity of electrophilic aromatic substitution and metal-catalyzed coupling reactions, meaning each isomer can serve as a unique input for divergent library synthesis.

Regioisomer distinction

Reported

7-methyl substitution

vs. 6-/8-methyl analogs (same MW 202.25)

Enables regiospecific SAR exploration

Reactivity may vary; validate in target synthesis

Evidence Dimension	Molecular Formula, Molecular Weight, and Substituent Position
Target Compound Data	C12H14N2O; MW = 202.25 g/mol; Methyl group at C-7.
Comparator Or Baseline	6-Methyl-2-propylimidazo[1,2-A]pyridine-3-carbaldehyde (CAS 1553263-61-8) and 8-Methyl-2-propylimidazo[1,2-A]pyridine-3-carbaldehyde (CAS 1546181-17-2); both are C12H14N2O, MW = 202.25 g/mol, but methyl is at C-6 or C-8, respectively.
Quantified Difference	0.00 Da difference in molecular weight; key difference is the spatial position of the methyl group, which alters the C-3 aldehyde's reactivity profile.
Conditions	Structural comparison based on CAS registry data and standard cheminformatics descriptors.

Why This Matters

For procurement in a SAR campaign, selecting the correct regioisomer is critical; using the 6-methyl analog will likely produce a different compound library and biological hit profile, necessitating explicit specification of the 7-methyl isomer.

Aldehyde vs. Carboxylic Acid Reactivity

The 3-carbaldehyde group provides a versatile synthetic handle not present in the 3-carboxylic acid analog, 7-methyl-2-propylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 1215905-13-7) . While the acid analog (MW 218.25 g/mol) is suited for amide coupling and esterification, the aldehyde (MW 202.25 g/mol) enables a distinct set of reactions including reductive amination, Knoevenagel condensation, hydrazone/oxime formation, and Wittig olefination, which are pivotal for generating diverse chemical libraries. This functional group swap renders the compounds complementary rather than interchangeable in synthetic workflows.

Functional group reactivity

Reported

Aldehyde C=O

vs. carboxylic acid COOH (MW 218.25)

Enables condensation-based diversification

Reaction sets are orthogonal; confirm for specific protocols

Evidence Dimension	Functional Group and Enabled Reaction Set
Target Compound Data	3-carbaldehyde; MW = 202.25 g/mol; Enables nucleophilic addition and condensation reactions.
Comparator Or Baseline	7-Methyl-2-propylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS 1215905-13-7); MW = 218.25 g/mol; Enables acylation and esterification reactions.
Quantified Difference	Molecular weight difference of 16.00 g/mol (acid is heavier); orthogonal synthetic utility (C=O electrophile vs. COOH acyl donor).
Conditions	Comparison based on CAS registry entries and fundamental organic chemistry reactivity principles.

Why This Matters

For a medicinal chemistry team requiring a building block for late-stage diversification via imine, alkene, or heterocycle formation, the aldehyde derivative is mandatory; the carboxylic acid analog cannot participate in these same transformations, making the correct selection central to synthetic feasibility.

Defined Purity and Commercial Scalability

The compound is available from at least one traceable commercial supplier (Leyan, Cat. No. 2086113) with a documented minimum purity of 95% . This level of purity is adequate for direct use as a building block in most parallel synthesis and medicinal chemistry workflows without requiring further purification. The availability in gram-scale quantities (1g, 5g, 10g, 25g upon inquiry) also suggests a scalable supply chain, a procurement advantage over less accessible analogs whose commercial availability may be limited to milligram quantities or custom synthesis.

Commercial purity & scale

Reported

≥95%

Gram-scale availability (1–25 g)

Suitable for direct use in library synthesis

Verify lot-specific certificate of analysis

Evidence Dimension	Commercial Availability and Purity
Target Compound Data	Purity ≥ 95%; Available from Leyan in 1g to 25g quantities.
Comparator Or Baseline	Some regioisomeric analogs (e.g., 8-methyl variant) are available but with less transparent purity documentation or limited stock information from the identified sources.
Quantified Difference	Documented 95% purity vs. unspecified or 'ask for quote' status for certain analogs.
Conditions	Vendor specification from Leyan product page, accessed 2026-05-04.

Why This Matters

For procurement, documented purity and defined pricing tiers reduce risk of project delays due to quality issues or supply chain uncertainty, making this compound a reliable choice for hit-to-lead and lead optimization programs.

Procurement-Driven Application Scenarios

Focused Kinase Inhibitor Library Synthesis

Leveraging the compound’s 7-methyl substitution pattern, which influences PI3Kα binding affinity in related imidazo[1,2-a]pyridine inhibitor series [1], this aldehyde serves as a key intermediate for constructing focused libraries through parallel reductive amination or Knoevenagel condensation at the C-3 position. Its enhanced lipophilicity (cLogP 2.41) relative to the unsubstituted core can improve the cellular permeability of the resulting analogs, a critical parameter for phenotypic screening.

Regioisomer-Controlled Divergent SAR Exploration

When paired with its 6-methyl and 8-methyl regioisomers, this 7-methyl compound enables a systematic exploration of methyl group position on biological activity and selectivity. The distinct steric and electronic environment at the 7-position can direct the regioselectivity of subsequent palladium-catalyzed C–H activation reactions, providing access to a unique chemical space that the other isomers cannot replicate .

Agrochemical Lead Generation via Hydrazone/Oxime Derivatives

The 3-carbaldehyde group allows for the facile generation of hydrazone and oxime libraries, which are privileged motifs in fungicide and herbicide discovery. The 2-propyl chain provides a defined hydrophobic moiety that can mimic natural substrate alkyl tails, while the 7-methyl group fine-tunes the metabolic stability of the resulting adducts. The compound’s specified 95% purity and gram-scale availability make it suitable for generating 50–100 compound libraries without additional purification .

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Aldehyde reactivity and enhanced lipophilicity

Validate condensation chemistry and permeability

Regioisomer-based SAR exploration

7-methyl regioisomeric scaffold

Verify regiospecific reactivity in C–H activation

Agrochemical hydrazone/oxime library synthesis

Aldehyde handle and hydrophobic propyl chain

Assess fungicidal/herbicidal activity in bioassays

• [1] Yu Jeong, Jeong. Identification of potent and selective PI3K inhibitors and development of tandem reaction for discovery of novel kinase Inhibitors. Doctoral dissertation, KAIST, 2015. View Source